Cas no 2137960-08-6 (3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one)

• Product Name: 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one
• CAS No: 2137960-08-6
• MF: C₈H₁₂BrN₅O
• MW: 274.11777973175
• CID: 6492052
• PubChem ID: 165872563
• Update Time: 2025-07-18

3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one
• 2137960-08-6
• EN300-1108130

• Inchi： 1S/C8H12BrN5O/c9-7-12-8(10)13-14(7)5-3-1-2-4-11-6(5)15/h5H,1-4H2,(H2,10,13)(H,11,15)
• InChI Key： LZYGUUYZGRIYQX-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C1C(NCCCC1)=O

Computed Properties

• Exact Mass: 273.02252g/mol
• Monoisotopic Mass: 273.02252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one

Introduction to 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one (CAS No. 2137960-08-6)

The compound 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one (CAS No. 2137960-08-6) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and development of novel bioactive molecules. This heterocyclic derivative combines the structural features of azepane and triazole moieties, which are well-documented for their pharmacological potential. The presence of both amino and bromo substituents on the triazole ring introduces unique reactivity and binding properties, making this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can interact with multiple biological targets. The azepan-2-one core is known for its ability to modulate central nervous system (CNS) activity, while the triazole moiety has demonstrated efficacy in various therapeutic areas, including antiviral and anti-inflammatory applications. The combination of these structural elements in 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one suggests a broad spectrum of biological activities that warrant thorough exploration.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of next-generation therapeutics. The amino group provides a site for further functionalization, allowing chemists to tailor the molecule’s properties for specific biological outcomes. Meanwhile, the bromo substituent can enhance binding affinity by participating in halogen bonding interactions with biological targets. These features make 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one an attractive candidate for structure-based drug design.

In the context of contemporary pharmaceutical research, there is growing interest in compounds that exhibit dual or multiple mechanisms of action. This approach can improve therapeutic efficacy while reducing the risk of resistance development. The structural framework of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)azepan-2-one aligns well with this trend, as it offers the potential to interact with both enzymatic and non-en enzymatic targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against key enzymes involved in neurodegenerative diseases, making it a valuable asset in the search for novel therapeutics.

The synthesis of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-y]azepan-l-o ne (CAS No. 2137960-O8-S) involves a multi-step process that highlights the synthetic versatility of heterocyclic chemistry. The reaction sequence typically begins with the formation of the triazole ring via nucleophilic substitution on a halogenated precursor, followed by azepane ring construction through cyclization reactions. The introduction of the amino and bromo substituents is achieved through carefully controlled conditions to ensure high regioselectivity and yield. This synthetic route underscores the compound’s feasibility for large-scale production and further derivatization.

From a pharmacological perspective, the combination of azepane and triazole moieties offers several advantages over conventional single-target drugs. Azepane derivatives are known for their ability to cross the blood-brain barrier (BBB), which is crucial for CNS drug delivery. Additionally, triazole-based compounds have shown promise in modulating inflammatory pathways and neurotransmitter systems. The synergistic effects of these structural features may lead to enhanced therapeutic outcomes in conditions such as epilepsy, depression, and chronic pain syndromes.

Recent preclinical studies have begun to elucidate the pharmacological profile of 3-(3-amino-S-bromo-lH-l ,2 ,4 -triazol-l -yl)azepan-Z-one (CAS No . 2137960 -08 -6). Initial assays indicate that this compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. Furthermore , preliminary toxicology data suggest that it demonstrates good safety margins at expected therapeutic doses . These findings position it as a promising candidate for further development into an orphan drug or an adjunct therapy .

The future direction s o f research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring its potential in vivo . Investig ators may employ structure -activity relationship (SAR) studies to refine its molecular architecture , thereby enhancing its potency , selectivity , and bioavailability . Additionally , combination studies could investigate whether it exhibits additive or synergistic effects when paired with existing therapies . Such investigations will be critical in determining its clinical viability.

In conclusion, 3 -( 3 - amino - S - bromo - l H - l , 2 , 4 - tri azo l - l - y l ) az epa n - Z one ( CAS No . 2137960 -08 -6 ) represents a significant contribution to pharmaceutical chemistry due to its innovative structural design and promising pharmacological profile . Its ability to interact with multiple biological targets makes it an exciting prospect for further research into treating neurological disorders . As our understanding o f drug design continues to evolve , compounds like this one will play an increasingly important role i n developing novel therapeutics that address unmet medical needs . p >